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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402 Get Quote

CAS Number: 10031-87-5

This technical guide provides an in-depth overview of 2-Ethylbutyl acetate, a significant

organic ester utilized in various industrial applications. The document, tailored for researchers,

scientists, and professionals in drug development, details its chemical and physical properties,

outlines a standard synthesis protocol, and provides a validated method for its analysis by gas

chromatography.

Chemical and Physical Properties
2-Ethylbutyl acetate is a clear, colorless liquid recognized by its characteristic fruity aroma.[1]

The quantitative data for this compound are summarized in the table below, offering a

comparative overview of its key physical and chemical characteristics.
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Property Value Reference

Molecular Formula C8H16O2 [1]

Molecular Weight 144.21 g/mol [1][2]

CAS Number 10031-87-5 [1][2]

Melting Point -80.9 °C (estimate) [1]

Boiling Point 160 °C at 740 mmHg [1][2]

Density 0.876 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.41 [1][2]

Flash Point 53 °C (127 °F) [1][2]

Solubility in Water 0.06% [1]

LogP 2.65 [1]

FEMA Number 2425 [1][2]

Experimental Protocols
Synthesis of 2-Ethylbutyl Acetate via Fischer
Esterification
2-Ethylbutyl acetate is commonly synthesized through the Fischer esterification of 2-

ethylbutanol with acetic acid, using a strong acid catalyst such as sulfuric acid.[1] This

reversible reaction is driven towards the formation of the ester by using an excess of one of the

reactants or by removing water as it is formed.[3][4]

Materials:

2-Ethylbutanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)
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5% Sodium Bicarbonate solution

Saturated Sodium Chloride solution (brine)

Anhydrous Sodium Sulfate

Diethyl ether (for extraction)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1.0

mole of 2-ethylbutanol and 1.2 moles of glacial acetic acid.

Slowly add 0.1 moles of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography or gas chromatography.

After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate

solution (to neutralize the excess acid), and 50 mL of brine.[5]

Dry the organic layer over anhydrous sodium sulfate.[5]

Filter to remove the drying agent and purify the crude 2-Ethylbutyl acetate by fractional

distillation.[5][6] Collect the fraction boiling at approximately 160-162 °C.

2-Ethylbutanol +
Acetic Acid +

H₂SO₄ (catalyst)

Reflux
(2-4 hours)

Cooling &
Transfer to

Separatory Funnel

Wash with
H₂O

Wash with 5%
NaHCO₃ Solution

Wash with
Brine

Dry with
Na₂SO₄

Fractional
Distillation

Pure 2-Ethylbutyl
Acetate

Click to download full resolution via product page

Synthesis Workflow for 2-Ethylbutyl Acetate
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Gas Chromatography (GC) Analysis of 2-Ethylbutyl
Acetate
The purity of 2-Ethylbutyl acetate and its quantification in various matrices can be determined

using gas chromatography with a flame ionization detector (GC-FID).[7]

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: A polar capillary column, such as a CP-Wax 52 CB or DB-Wax (30 m x 0.25 mm ID,

0.25 µm film thickness), is suitable for separating acetate esters.[8]

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 180 °C at a rate of 10 °C/min.

Hold: Maintain at 180 °C for 5 minutes.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Sample Preparation:

Prepare a stock solution of 2-Ethylbutyl acetate in a suitable solvent such as ethanol or

dichloromethane.

Create a series of calibration standards by diluting the stock solution to concentrations

ranging from approximately 10 to 1000 µg/mL.
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For the analysis of unknown samples, dissolve a known weight of the sample in the chosen

solvent and dilute to fall within the calibration range.

Data Analysis:

Identify the 2-Ethylbutyl acetate peak in the chromatogram based on its retention time,

confirmed by running a standard.

Generate a calibration curve by plotting the peak area of the standards against their known

concentrations.

Determine the concentration of 2-Ethylbutyl acetate in the unknown sample by interpolating

its peak area on the calibration curve.
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GC-FID Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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